Cas no 885273-58-5 (3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine)

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine structure

885273-58-5 structure

Product Name:3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine

CAS No:885273-58-5

MF:C₁₁H₁₀N₂O₃

MW:218.20870256424

MDL:MFCD06738500

CID:711036

Update Time:2023-11-28

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolemethanamine,3-(1,3-benzodioxol-5-yl)-
- (3-BENZO[1,3]DIOXOL-5-YL-ISOXAZOL-5-YL)METHYLAMINE,
- [3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-yl]methanamine
- C-(3-BENZO[1,3]DIOXOL-5-YL-ISOXAZOL-5-YL)-METHYLAMINE
- (3-(BENZO[D][1,3]DIOXOL-5-YL)ISOXAZOL-5-YL)METHANAMINE
- 5-Isoxazolemethanamine,3-(1,3-benzodioxol-5-yl)
- 3-(1,3-Benzodioxol-5-yl)-5-isoxazolemethanamine (ACI)
- [3-(2H-1,3-Benzodioxol-5-yl)-1,2-oxazol-5-yl]methanamine
- 3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine
- MDL： MFCD06738500
- Inchi： 1S/C11H10N2O3/c12-5-8-4-9(13-16-8)7-1-2-10-11(3-7)15-6-14-10/h1-4H,5-6,12H2
- InChI Key： PMQSXFKUYPGQGN-UHFFFAOYSA-N
- SMILES： N1=C(C2C=C3C(OCO3)=CC=2)C=C(CN)O1

Computed Properties

Exact Mass: 218.06900
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7

Experimental Properties

PSA: 70.51000
LogP: 2.22930

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM154004-1g	C-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5	95%	1g	$805	2021-06-09
TRC	B410658-10mg	[3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-yl]methanamine	885273-58-5		10mg	$ 50.00	2022-06-07
TRC	B410658-50mg	[3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-yl]methanamine	885273-58-5		50mg	$ 185.00	2022-06-07
TRC	B410658-100mg	[3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-yl]methanamine	885273-58-5		100mg	$ 275.00	2022-06-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0130-1g	C-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5	97%	1g	5071.29CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0130-5g	C-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5	97%	5g	20285.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0130-500mg	C-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5	97%	500mg	2959.67CNY	2021-05-08
abcr	AB537246-1 g	c-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5		1g	€1,002.80	2022-07-29
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0130-1g	C-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5	97%	1g	¥8726.45	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0130-5g	C-(3-Benzo[1,3]dioxol-5-yl-isoxazol-5-yl)-methylamine	885273-58-5	97%	5g	¥34958.27	2025-04-11

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine Production Method

Production Method 1

885273-58-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; overnight, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; rt

Reference

Synthesis and biological evaluation of isoxazolyl-sulfonamides: A non-cytotoxic scaffold active against Trypanosoma cruzi, Leishmania amazonensis and Herpes Simplex Virus

da Rosa, Rafael ; Zimmermann, Lara Almida; de Moraes, Milene Hoehr; Schneider, Naira Fernanda Zanchett; Schappo, Alice Duarte; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(20), 3381-3384

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine Preparation Products

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine (885273-58-5)

3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine Suppliers

Amadis Chemical Company Limited

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(CAS:885273-58-5)3-(1,3-benzodioxol-5-yl)-1,2-oxazol-5-ylmethanamine

Order Number:A862056

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:33

Price ($):536.0

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